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Compound of Interest

Compound Name: Pluracidomycin C1

Cat. No.: B15560714 Get Quote

A comprehensive review of available scientific literature reveals no specific data or studies

pertaining to the activity of a compound named "Pluracidomycin C1" against Gram-negative

bacteria.

Extensive searches of scientific databases and research publications did not yield any

information on a molecule with this designation. It is possible that "Pluracidomycin C1" may

be a lesser-known compound, a misnomer, or a compound that has not yet been described in

publicly accessible scientific literature.

Therefore, this guide cannot provide quantitative data, experimental protocols, or visualizations

related to the antimicrobial activity, mechanism of action, or signaling pathways of

Pluracidomycin C1.

Researchers, scientists, and drug development professionals seeking information on novel

antibiotics with activity against Gram-negative bacteria are encouraged to consult literature on

other recently discovered compounds. Some examples of antibiotics with documented activity

against these challenging pathogens include, but are not limited to:

Darobactin: A novel antibiotic with a unique mechanism of action that targets the BamA

protein, a key component of the outer membrane of Gram-negative bacteria.
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Teixobactin: A depsipeptide antibiotic that inhibits cell wall synthesis by binding to lipid II and

lipid III. While primarily active against Gram-positive bacteria, research into derivatives with

Gram-negative activity is ongoing.

Novel Beta-Lactamase Inhibitor Combinations: The development of new beta-lactamase

inhibitors has expanded the utility of existing beta-lactam antibiotics against resistant Gram-

negative strains.

For accurate and detailed information, it is recommended to search for specific, validated

compound names in reputable scientific journals and patent databases. Should

"Pluracidomycin C1" be an alternative name for a known compound, providing that name

would enable a more fruitful search and analysis.

To cite this document: BenchChem. [In-depth Technical Guide: The Activity of
Pluracidomycin C1 Against Gram-negative Bacteria]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15560714#pluracidomycin-c1-activity-
against-gram-negative-bacteria]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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